Cas no 1173022-36-0 (2-(4-aminophenyl)acetic acid)
2-(4-aminophenyl)acetic acid structure
Product Name:2-(4-aminophenyl)acetic acid
CAS No:1173022-36-0
MF:C8H9NO2
MW:152.155216932297
CID:2615305
PubChem ID:66995528
Update Time:2025-04-21
2-(4-aminophenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(4-aminophenyl)acetic acid
- (4-Aminophenyl)(1-~13~C)acetic acid
- SCHEMBL1331730
- DTXCID40686923
- 1173022-36-0
- 2-(4-Aminophenyl)acetic acid-1-13C, 99 atom % 13C
- DTXSID40736179
-
- Inchi: 1S/C8H9NO2/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4H,5,9H2,(H,10,11)/i8+1
- InChI Key: CSEWAUGPAQPMDC-VJJZLTLGSA-N
- SMILES: O[13C](CC1C=CC(=CC=1)N)=O
Computed Properties
- Exact Mass: 152.066683365Da
- Monoisotopic Mass: 152.066683365Da
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 63.3Ų
2-(4-aminophenyl)acetic acid Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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